Cas no 55052-28-3 (4-Chloro-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-1H-pyrrolo[2,3-b]pyridine structure

55052-28-3 structure

Product Name:4-Chloro-1H-pyrrolo[2,3-b]pyridine

CAS No:55052-28-3

Molecular Formula:C₇H₅ClN₂

Molecular Weight:152.5810

MDL:MFCD08272232

CID:56689

PubChem ID:160870961

4-Chloro-1H-pyrrolo[2,3-b]pyridine Properties

Names and Identifiers

- 4-Chloro-7-azaindole
- IFLAB-BB F2108-0145
- 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-
- 4-CHLORO-1H-PYRROLO[2,3-B]PYRIDINE
- 4-Chloro-1H-pyrrolo[2,3-b]pyridin
- 4-Chloro-1H-pyrrolo[2,3-β]pyridine
- 4-chloro-1H-pyrrolo[23-b]pyridine 4-Chloro-7-azaindole
- 4-Chloro-7-azaindole,4-chloro-1H-pyrrolo[2,3-b]pyridine
- 4-choro-7-azaindole
- PubChem17277
- KSC494A8L
- AMOT0920
- 4-chloropyrrolo[2,3-b]pyridine
- HIN1337
- HNTZVGMWXCFCTA-UHFFFAOYSA-N
- EBD18635
- SBB086870
- STL555088
- RW3131
- BBL101292
- 4-chlor-1H-pyrrolo[2,3-b]pyridin
- EBD472513
- CC0105
- AKO
- 4-Chloro-1H-pyrrolo[2,3-b]pyridine
- F2108-0145
- FT-0642107
- AKOS004910656
- 55052-28-3
- HY-30013
- C2470
- CS-B0097
- BDBM50455573
- AC-5049
- A7982
- EN300-99341
- N-(3-Chloro-2-methylpropyl)-N-methylformamide
- CS-W000189
- AM20061315
- PB29499
- MFCD08272232
- W-203973
- 4-chloranyl-1H-pyrrolo[2,3-b]pyridine
- W-203076
- 4-Chloro-7-azaindole, 97%
- DTXSID50464294
- A830464
- SY004661
- CHEMBL4204893
- 4Z-5015
- SCHEMBL100651
- AN-584/43416898
- FT-0648837
- 4-Chloro-1H-pyrrolo[2,3-b]-pyridine
- 4-chloro-1-H-pyrrolo[2,3-b]pyridine
- BP-13250
- DB-024435
- 4-chloro-1H-pyrrolo[2,3-b]pyridine
- 4-CHLORO-7-AZAINDOLE
- +Expand
- MDL： MFCD08272232
- InChIKey： HNTZVGMWXCFCTA-UHFFFAOYSA-N
- Inchi： 1S/C7H5ClN2/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10)
- SMILES： ClC1C([H])=C([H])N=C2C=1C([H])=C([H])N2[H]
- BRN： 907680

Computed Properties

Exact Mass: 152.01400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 152.014
Heavy Atom Count: 10
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 28.7

Experimental Properties

LogP: 2.21630
PSA: 28.68000
Refractive Index: 1.703
Water Partition Coefficient: Slightly soluble in water.
Melting Point: 176-181 °C
Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.425 g/cm3??

4-Chloro-1H-pyrrolo[2,3-b]pyridine Security Information

Symbol: GHS05 GHS06
WGK Germany：3
Safety Term：26-39
Safety Instruction： 26-39
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301,H315,H318,H335
Warning Statement： P261,P280,P301+P310,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 22-37/38-41
Signal Word：Danger
HazardClass：6.1

4-Chloro-1H-pyrrolo[2,3-b]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1H-pyrrolo[2,3-b]pyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034GE-1g	4-Chloro-7-azaindole	55052-28-3	98%	1g	$4.00	2024-04-29
A2B Chem LLC	AB44942-1g	4-Chloro-7-azaindole	55052-28-3	98%	1g	$4.00	2024-04-19
abcr	AB467980-10 g	4-Chloro-1H-pyrrolo[2,3-b]pyridine, 95%; .	55052-28-3	95%	10g	€73.60	2023-07-18
Advanced ChemBlocks	A-817-100G	4-Chloro-1H-pyrrolo[2,3-b]pyridine	55052-28-3	97%	100G	$180	2023-09-15
Alichem	A023023604-250g	4-Chloro-1H-pyrrolo[2,3-b]pyridine	55052-28-3	98%	250g	$852.00	2023-09-01
Ambeed	A142462-1g	4-Chloro-7-azaindole	55052-28-3	98%	1g	$5.0	2024-07-18
Apollo Scientific	OR15256-5g	4-Chloro-7-azaindole	55052-28-3		5g	£14.00	2024-05-25
Crysdot LLC	CD11105889-25g	4-Chloro-7-azaindole	55052-28-3	98%	25g	$92	2024-07-19
Life Chemicals	F2108-0145-0.25g	4-chloro-1H-pyrrolo[2,3-b]pyridine	55052-28-3	95%+	0.25g	$18.0	2023-09-06
Matrix Scientific	026209-5g	4-Chloro-1H-pyrrolo[2,3-b]pyridine, 97%	55052-28-3	97%	5g	$20.00	2023-09-09

4-Chloro-1H-pyrrolo[2,3-b]pyridine Synthesis

Synthetic Circuit 1

55052-24-9

55052-28-3

80235-01-4

55052-27-2

Reaction Conditions

1.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ; 1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
1.2 Solvents: Water ; < 15 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 0.5 h, 10 °C

Reference

Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole

Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Synthetic Circuit 2

504440-63-5

16887-60-8

55052-28-3

80235-01-4

55052-27-2

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: Water ; pH 10, 10 - 15 °C; 1 h, 0 °C
2.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ; 1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
2.2 Solvents: Water ; < 15 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; 0.5 h, 10 °C

Reference

Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole

Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

Synthetic Circuit 3

937-14-4

271-63-6

55052-28-3

80235-01-4

55052-27-2

Reaction Conditions

1.1 Solvents: Ethyl acetate ; < 20 °C; 2 h, 25 °C
2.1 Reagents: Tripotassium phosphate Solvents: Water ; pH 10, 10 - 15 °C; 1 h, 0 °C
3.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ; 1 h, 60 - 75 °C; 5 h, 70 °C; 70 °C → 40 °C
3.2 Solvents: Water ; < 15 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ; 0.5 h, 10 °C

Reference

Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole

Han, Chong ; et al, Organic Process Research & Development, 2017, 21(4), 664-668

4-Chloro-1H-pyrrolo[2,3-b]pyridine Raw materials

4-Chloro-1H-pyrrolo[2,3-b]pyridine Preparation Products

4-Chloro-1H-pyrrolo[2,3-b]pyridine Suppliers

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:CHEN XIN

Phone:17771822910

Email:1439735701@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:55052-28-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Chloro-1H-pyrrolo[2,3-b]pyridine Related Literature

1. Rapid analogue syntheses of heteroaromatic compounds

Ian Collins J. Chem. Soc. Perkin Trans. 1 2002 1921
2. Catalyst and additive-free regioselective oxidative C–H thio/selenocyanation of arenes and heteroarenes with elemental sulfur/selenium and TMSCN

Chengtao Feng,Ya Peng,Guangrong Ding,Xiangxiao Li,Chang Cui,Yizhe Yan Chem. Commun. 2018 54 13367
3. Recent advances in the global ring functionalization of 7-azaindoles

Prakash Kannaboina,Krishanu Mondal,Joydev K. Laha,Parthasarathi Das Chem. Commun. 2020 56 11749
4. Organometallic methods for the synthesis and functionalization of azaindoles

Jinhua J. Song,Jonathan T. Reeves,Fabrice Gallou,Zhulin Tan,Nathan K. Yee,Chris H. Senanayake Chem. Soc. Rev. 2007 36 1120
5. Regioselective deoxygenative chalcogenation of 7-azindole N-oxides promoted by I2/PEG-200

Shanshan Liu,Heng Yang,Lin-Yu Jiao,Jian-Hua Zhang,Chen Zhao,Yangmin Ma,Xiufang Yang Org. Biomol. Chem. 2019 17 10073
6. Topological features and electronic structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine: experimental charge density analysis and DFT studies

Dipak K. Hazra,Alok K. Mukherjee,Madeleine Helliwell,Monika Mukherjee CrystEngComm 2012 14 993

55052-28-3 (4-Chloro-1H-pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:55052-28-3)4-Chloro-1H-pyrrolo[2,3-b]pyridine

Purity:99%

Quantity:500g

Price($):689.0

atkchemica

(CAS:55052-28-3)4-Chloro-1H-pyrrolo[2,3-b]pyridine

Purity:95%+

Quantity:1g/5g/10g/100g

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Cas no 55052-28-3 (4-Chloro-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-1H-pyrrolo[2,3-b]pyridine Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-1H-pyrrolo[2,3-b]pyridine Security Information

4-Chloro-1H-pyrrolo[2,3-b]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-1H-pyrrolo[2,3-b]pyridine Price

4-Chloro-1H-pyrrolo[2,3-b]pyridine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

4-Chloro-1H-pyrrolo[2,3-b]pyridine Raw materials

4-Chloro-1H-pyrrolo[2,3-b]pyridine Preparation Products

4-Chloro-1H-pyrrolo[2,3-b]pyridine Suppliers

4-Chloro-1H-pyrrolo[2,3-b]pyridine Related Literature

55052-28-3 (4-Chloro-1H-pyrrolo[2,3-b]pyridine) Related Products